![molecular formula C22H21N3O2 B296529 5-[(1-ethyl-1H-indol-3-yl)methylene]-3-(3-methylbenzyl)-2,4-imidazolidinedione](/img/structure/B296529.png)
5-[(1-ethyl-1H-indol-3-yl)methylene]-3-(3-methylbenzyl)-2,4-imidazolidinedione
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Overview
Description
5-[(1-ethyl-1H-indol-3-yl)methylene]-3-(3-methylbenzyl)-2,4-imidazolidinedione, also known as EMIM, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-[(1-ethyl-1H-indol-3-yl)methylene]-3-(3-methylbenzyl)-2,4-imidazolidinedione is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. This compound has been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and repair. This compound has also been shown to inhibit the activity of the HIV-1 integrase, which is a protein involved in the integration of the viral genome into the host cell genome.
Biochemical and physiological effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of immune response. This compound has been shown to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and DNA damage. In addition, this compound has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
5-[(1-ethyl-1H-indol-3-yl)methylene]-3-(3-methylbenzyl)-2,4-imidazolidinedione has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, this compound also has some limitations, including its high cost and limited availability. This compound is a synthetic compound that requires specialized equipment and expertise for its synthesis, which can limit its availability for research purposes.
Future Directions
5-[(1-ethyl-1H-indol-3-yl)methylene]-3-(3-methylbenzyl)-2,4-imidazolidinedione has several potential future directions for research, including the development of novel drugs targeting various diseases, the synthesis of functional materials with potential applications in catalysis and energy storage, and the study of its mechanism of action. Further research is needed to fully understand the potential of this compound and its applications in various fields.
Synthesis Methods
5-[(1-ethyl-1H-indol-3-yl)methylene]-3-(3-methylbenzyl)-2,4-imidazolidinedione can be synthesized through a multistep process involving the reaction of 1-ethyl-3-(3-methylbenzyl)imidazolinium iodide and isatin in the presence of a base catalyst. The resulting product is then reacted with indole in the presence of a Lewis acid catalyst to yield this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
5-[(1-ethyl-1H-indol-3-yl)methylene]-3-(3-methylbenzyl)-2,4-imidazolidinedione has been studied for its potential use in various scientific fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been shown to exhibit anticancer, antiviral, and antimicrobial activities. In drug discovery, this compound has been used as a scaffold for the development of novel drugs targeting various diseases. In material science, this compound has been used as a building block for the synthesis of functional materials with potential applications in catalysis and energy storage.
Properties
Molecular Formula |
C22H21N3O2 |
---|---|
Molecular Weight |
359.4 g/mol |
IUPAC Name |
(5E)-5-[(1-ethylindol-3-yl)methylidene]-3-[(3-methylphenyl)methyl]imidazolidine-2,4-dione |
InChI |
InChI=1S/C22H21N3O2/c1-3-24-14-17(18-9-4-5-10-20(18)24)12-19-21(26)25(22(27)23-19)13-16-8-6-7-15(2)11-16/h4-12,14H,3,13H2,1-2H3,(H,23,27)/b19-12+ |
InChI Key |
NTOZWADUSZUBHW-XDHOZWIPSA-N |
Isomeric SMILES |
CCN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)N(C(=O)N3)CC4=CC=CC(=C4)C |
SMILES |
CCN1C=C(C2=CC=CC=C21)C=C3C(=O)N(C(=O)N3)CC4=CC=CC(=C4)C |
Canonical SMILES |
CCN1C=C(C2=CC=CC=C21)C=C3C(=O)N(C(=O)N3)CC4=CC=CC(=C4)C |
Origin of Product |
United States |
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